Phylloquinone-d3
Description
Phylloquinone-d3 (C31H37D3O2) is a deuterium-labeled isotopologue of phylloquinone (Vitamin K1), a fat-soluble vitamin essential for blood coagulation and bone metabolism . The compound features three deuterium atoms replacing hydrogen at specific positions (typically on the phytyl side chain), enhancing its utility as a stable isotope tracer in pharmacokinetic and metabolic studies. Its molecular weight is 453.65 g/mol (vs. 450.65 g/mol for unlabeled phylloquinone), and it retains the core 1,4-naphthoquinone structure with a methyl group at position 2 and a phytyl side chain at position 3 .
Phylloquinone-d3 is widely used in LC-MS (liquid chromatography-mass spectrometry) to quantify endogenous Vitamin K1 levels in biological samples, leveraging its near-identical chemical behavior to unlabeled phylloquinone but distinct mass signature .
Properties
Molecular Formula |
C31H43D3O2 |
|---|---|
Molecular Weight |
453.71 |
Origin of Product |
United States |
Comparison with Similar Compounds
Phylloquinone (Vitamin K1) vs. Phylloquinone-d3
Key Differences :
- Stability: Phylloquinone-d3 exhibits identical chemical stability but superior metabolic tracking due to non-radioactive isotopic labeling.
Phylloquinone-d3 vs. Menaquinones (MK4, MK7)
Menaquinones (Vitamin K2) differ in side-chain length and saturation:
- MK4: Four isoprenoid units; shorter half-life than MK5.
- MK7: Seven isoprenoid units; prolonged bioavailability due to enhanced lipophilicity .
Research Findings :
- MK7’s extended half-life makes it more effective in clinical settings for cardiovascular health, whereas Phylloquinone-d3’s role is confined to analytical research .
Phylloquinone-d3 vs. Other Deuterated Standards
Deuterated compounds like Ecgonine methylester-D3.HCl (C10H14D3NO3·HCl) and EDDP-D3.perchlorate (C20H21D3N·ClO4) share isotopic labeling but differ in application:
Insight: While all three serve as LC-MS internal standards, Phylloquinone-d3 is unique in its role in nutrition and metabolism studies.
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